Cas no 116324-51-7 (Benzoyl chloride,3,6-dimethoxy-2-methyl-)

• Product Name: Benzoyl chloride,3,6-dimethoxy-2-methyl-
• CAS No: 116324-51-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 131184
• PubChem ID: 45081230
• Update Time: 2025-04-19

Benzoyl chloride,3,6-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3,6-dimethoxy-2-methyl-
• 3,6-dimethoxy-2-methylbenzoyl chloride
• Benzoyl chloride, 3,6-dimethoxy-2-methyl- (9CI)
• 116324-51-7
• DTXSID90664453

• Inchi： 1S/C10H11ClO3/c1-6-7(13-2)4-5-8(14-3)9(6)10(11)12/h4-5H,1-3H3
• InChI Key： LDCJGOIBECDUGU-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=C(C=1C)OC)OC)=O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 35.53